2-(3-Bromophenyl)naphthalene
Cat. No. B1290009
Key on ui cas rn:
667940-23-0
M. Wt: 283.16 g/mol
InChI Key: FWPXWVYUNHYGPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08568903B2
Procedure details
Under an argon gas atmosphere, a mixture of 212 g (748 mmol) of 2(3-bromophenyl)naphthalene and 3 L of dehydrated THF was cooled down to minus 10 degree C., and 600 ml (948 mmol) of hexane solution of 1.6M n-butyllithium was dropped into the mixture while the mixture was being stirred. Then, the mixture was stirred at 0 degree C. for 2 hours. The reaction solution was again cooled down to minus 78 degrees C., and 450 g (2.39 mol) of triisopropylborate was dropped into the solution. Then, the solution was stirred at room temperature for 17 hours. The reaction mixture was added with aqueous solution of hydrochloric acid and stirred at room temperature for 1 hour. The reaction mixture was added with 3 L of toluene, and aqueous phase thereof was eliminated. After organic phase thereof was dried with magnesium sulfate, the solvent was distilled away under reduced pressure. By recrystallizing the obtained solid by toluene, 126 g of 3-(2-naphthyl)phenylboronic acid was obtained at an yield of 67%.
Yield
67%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([C:8]2[CH:17]=[CH:16][C:15]3[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=3)[CH:9]=2)[CH:5]=[CH:6][CH:7]=1.CCCCCC.C([Li])CCC.C([O:32][B:33](OC(C)C)[O:34]C(C)C)(C)C.Cl>C1(C)C=CC=CC=1.C1COCC1>[CH:9]1[C:10]2[C:15](=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:16]=[CH:17][C:8]=1[C:4]1[CH:3]=[C:2]([B:33]([OH:34])[OH:32])[CH:7]=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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212 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1)C1=CC2=CC=CC=C2C=C1
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Name
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|
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Quantity
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3 L
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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600 mL
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Type
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reactant
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Smiles
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CCCCCC
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|
Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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reactant
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Smiles
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C(CCC)[Li]
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Step Three
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Name
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|
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Quantity
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450 g
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|
Type
|
reactant
|
|
Smiles
|
C(C)(C)OB(OC(C)C)OC(C)C
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
Cl
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Step Five
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Name
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|
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Quantity
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3 L
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Type
|
solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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78 °C
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Stirring
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Type
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CUSTOM
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Details
|
was being stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled down to minus 10 degree C
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STIRRING
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Type
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STIRRING
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|
Details
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Then, the mixture was stirred at 0 degree C
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STIRRING
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Type
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STIRRING
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|
Details
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Then, the solution was stirred at room temperature for 17 hours
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|
Duration
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17 h
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STIRRING
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Type
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STIRRING
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|
Details
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stirred at room temperature for 1 hour
|
|
Duration
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1 h
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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After organic phase thereof was dried with magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was distilled away under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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By recrystallizing the obtained solid by toluene
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
|
C1=C(C=CC2=CC=CC=C12)C=1C=C(C=CC1)B(O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 126 g | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 67.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
